Cas no 711010-04-7 ([1,1':4',1''-Terphenyl]-4,4''-diol, 3-(1-methylethyl)-)

• Product name: [1,1':4',1''-Terphenyl]-4,4''-diol, 3-(1-methylethyl)-
• CAS No: 711010-04-7
• MF: C₂₁H₂₀O₂
• MW: 304.3823
• CID: 546041
• PubChem ID: 11961887

[1,1':4',1''-Terphenyl]-4,4''-diol, 3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1':4',1''-Terphenyl]-4,4''-diol, 3-(1-methylethyl)-
• 4-[4-(4-hydroxyphenyl)phenyl]-2-propan-2-ylphenol
• SCHEMBL503448
• 711010-04-7
• DTXSID30474836

• Inchi： InChI=1S/C21H20O2/c1-14(2)20-13-18(9-12-21(20)23)17-5-3-15(4-6-17)16-7-10-19(22)11-8-16/h3-14,22-23H,1-2H3
• InChI Key： UOLABWPPWJVRDF-UHFFFAOYSA-N
• SMILES： CC(C)C1=C(C=CC(=C1)C2=CC=C(C=C2)C3=CC=C(C=C3)O)O

Computed Properties

• Exact Mass: 304.1464
• Monoisotopic Mass: 304.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46